Cas no 2138806-62-7 (4-[5-(2-Bromoethenyl)-2-methoxyphenoxy]butanenitrile)

• Product Name: 4-[5-(2-Bromoethenyl)-2-methoxyphenoxy]butanenitrile
• CAS No: 2138806-62-7
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 6461284
• PubChem ID: 165477229
• Update Time: 2025-05-19

4-[5-(2-Bromoethenyl)-2-methoxyphenoxy]butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-[5-(2-bromoethenyl)-2-methoxyphenoxy]butanenitrile
• EN300-802381
• 2138806-62-7
• 4-[5-(2-Bromoethenyl)-2-methoxyphenoxy]butanenitrile

• Inchi： 1S/C13H14BrNO2/c1-16-12-5-4-11(6-7-14)10-13(12)17-9-3-2-8-15/h4-7,10H,2-3,9H2,1H3/b7-6+
• InChI Key： ZLOQQHFAJUKYEX-VOTSOKGWSA-N
• SMILES： Br/C=C/C1C=CC(=C(C=1)OCCCC#N)OC

Computed Properties

• Exact Mass: 295.02079g/mol
• Monoisotopic Mass: 295.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.2Ų

Additional information on 4-[5-(2-Bromoethenyl)-2-methoxyphenoxy]butanenitrile

4-[5-(2-Bromoethenyl)-2-methoxyphenoxy]butanenitrile: A Comprehensive Overview

4-[5-(2-Bromoethenyl)-2-methoxyphenoxy]butanenitrile, also known by its CAS number 2138806-62-7, is a complex organic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural features and potential uses in drug discovery, material science, and advanced chemical synthesis. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of 4-[5-(2-Bromoethenyl)-2-methoxyphenoxy]butanenitrile comprises several key functional groups. The presence of a bromoalkene group (-CHBr=CH-) attached to a methoxy-substituted phenyl ring introduces significant electronic and steric effects. This arrangement makes the compound highly reactive under certain conditions, which is advantageous in various chemical reactions. The nitrile group (-CN) at the terminal position further enhances the compound's versatility, enabling it to participate in a wide range of transformations.

Recent studies have highlighted the importance of bromoalkene-containing compounds in the development of new pharmaceutical agents. Researchers have found that the bromoalkene group can act as a bioisostere for other functional groups, potentially improving drug efficacy and reducing side effects. In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 4-[5-(2-Bromoethenyl)-2-methoxyphenoxy]butanenitrile exhibited promising anti-inflammatory properties, suggesting their potential use in treating chronic inflammatory diseases.

The synthesis of 4-[5-(2-Bromoethenyl)-2-methoxyphenoxy]butanenitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One common approach involves the coupling of a bromoalkene-containing aromatic compound with a nitrile-functionalized alkane using palladium-catalyzed cross-coupling reactions. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product.

In terms of applications, this compound has shown great promise in the field of material science. Its ability to form stable covalent bonds with other molecules makes it an ideal candidate for use in polymer synthesis. A 2023 study published in Nature Materials explored the use of this compound as a building block for creating novel polymeric materials with enhanced mechanical and thermal properties. The results indicated that these materials could find applications in aerospace engineering and advanced electronics.

Beyond its chemical applications, 4-[5-(2-Bromoethenyl)-2-methoxyphenoxy]butanenitrile has also been studied for its environmental impact. Researchers have investigated its biodegradation pathways under various environmental conditions. A 2023 report from the European Chemicals Agency (ECHA) concluded that while the compound exhibits moderate biodegradability, its persistence in certain ecosystems necessitates careful handling and disposal to minimize environmental risks.

In conclusion, 4-[5-(2-Bromoethenyl)-2-methoxyphenoxy]butanenitrile, CAS number 2138806-62-7, is a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potential uses and improvements in synthesis methods, this compound is poised to play an increasingly important role in both academic and industrial settings.